Abiraterone metabolite 1
Abiraterone metabolite 1
Abiraterone metabolite 1 is a 5β-reduced metabolite of abiraterone. Abiraterone, a steroidal drug, inhibits CYP17A1, blocks androgen synthesis and prolongs survival in prostate cancer.
Brand Name:
Vulcanchem
CAS No.:
1940176-03-3
VCID:
VC0006688
InChI:
InChI=1S/C24H33NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-4,7,13,15,17-19,21-22,26H,5-6,8-12,14H2,1-2H3/t17-,18+,19+,21+,22+,23+,24-/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CC=C4C5=CN=CC=C5)C)O
Molecular Formula:
C₂₄H₃₃NO
Molecular Weight:
351.52
Abiraterone metabolite 1
CAS No.: 1940176-03-3
Inhibitors
VCID: VC0006688
Molecular Formula: C₂₄H₃₃NO
Molecular Weight: 351.52
| CAS No. | 1940176-03-3 |
|---|---|
| Product Name | Abiraterone metabolite 1 |
| Molecular Formula | C₂₄H₃₃NO |
| Molecular Weight | 351.52 |
| IUPAC Name | (3S,5R,8R,9S,10S,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C24H33NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-4,7,13,15,17-19,21-22,26H,5-6,8-12,14H2,1-2H3/t17-,18+,19+,21+,22+,23+,24-/m1/s1 |
| Standard InChIKey | UNJQRCXVHBZVTM-JSIIKIRASA-N |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CC=C4C5=CN=CC=C5)C)O |
| Description | Abiraterone metabolite 1 is a 5β-reduced metabolite of abiraterone. Abiraterone, a steroidal drug, inhibits CYP17A1, blocks androgen synthesis and prolongs survival in prostate cancer. |
| Reference | [1]. Li Z, et al. Redirecting abiraterone metabolism to fine-tune prostate cancer anti-androgen therapy. Nature. 2016 May 26;533(7604):547-51. |
| Last Modified | Aug 20 2021 |
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